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Compound of Interest

Compound Name: L82-G17

Cat. No.: B15586069

Disclaimer: This document provides general guidance for the proper disposal of the research
chemical L82-G17 based on standard laboratory safety practices. A specific Safety Data Sheet
(SDS) containing detailed disposal instructions for L82-G17 was not publicly available at the
time of this writing. Researchers, scientists, and drug development professionals must consult
the official manufacturer's SDS and their institution's Environmental Health and Safety (EHS)
department to ensure full compliance with all local, state, and federal regulations.

L82-G17 is identified as an uncompetitive and selective inhibitor of DNA ligase | (Lig I), which
functions by inhibiting the phosphodiester bond formation step in the ligation reaction.[1] Due to
its biological activity, including the induction of DNA damage and reduction of cell viability,
proper handling and disposal are critical to ensure personnel safety and environmental
protection.[1]

Compound Data Summary

The following table summarizes key information for L82-G17, compiled from available supplier
data. This information is crucial for an initial assessment and proper handling.
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Property Value

(2)-5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-

UPAC Name thioxodihydropyrimidine-4,6(1H,5H)-dione
CAS Number 92285-87-5

Molecular Formula C13H12N20sS

Molecular Weight 308.31 g/mol

Appearance A crystalline solid

Uncompetitive DNA ligase | (Lig I) selective
inhibitor.[1]

Known Function

Induces DNA damage, inhibits DNA synthesis,
Reported Effects o
and reduces cell viability.[1]

Stock solutions: -80°C for 6 months; -20°C for 1

Storage
month.[1]

Experimental Protocol: General Disposal of Solid
L82-G17 Waste

The following protocol outlines a general, step-by-step procedure for the disposal of solid L82-
G17 waste. This protocol should be adapted to comply with your institution-specific EHS
guidelines.

1. Personal Protective Equipment (PPE) and Safety Precautions:

» Hand Protection: Wear chemically resistant gloves (e.qg., nitrile rubber). Inspect gloves for
integrity before use.

o Eye/Face Protection: Use safety glasses with side shields or chemical safety goggles.

» Respiratory Protection: If handling large quantities or if there is a risk of aerosolization, use a
certified respirator within a fume hood.

e Lab Coat: A standard laboratory coat should be worn.
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. Waste Characterization and Segregation:

Initial Assessment: Based on available data, L82-G17 should be treated as a non-acutely
hazardous chemical waste unless otherwise specified by the manufacturer's SDS or your
EHS department.

Segregation: Do not mix L82-G17 waste with other waste streams unless explicitly permitted
by your institution's EHS guidelines. It should be collected in a designated "non-halogenated
solid chemical waste" container.

. Waste Collection and Containerization:

Primary Container: Collect solid L82-G17 waste (e.g., contaminated weigh boats, gloves,
paper towels) in a designated, leak-proof waste container with a secure lid. The container
must be compatible with the chemical.

Labeling: Immediately label the waste container with the following information:

The words "Hazardous Waste"

[e]

o

Full chemical name: (Z)-5-(4-hydroxy-3,5-dimethoxybenzylidene)-2-
thioxodihydropyrimidine-4,6(1H,5H)-dione

o

The concentration and quantity of the waste.

The date accumulation started.

[¢]

o

The specific hazards (e.g., "Irritant,” "Bioactive").
. Storage of Chemical Waste:

Location: Store the sealed waste container in a designated satellite accumulation area (SAA)
that is at or near the point of generation and under the control of the laboratory personnel.

Conditions: The storage area should be cool, dry, and away from incompatible materials.
Ensure the container is securely closed to prevent spills.

. Final Disposal and Removal:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15586069?utm_src=pdf-body
https://www.benchchem.com/product/b15586069?utm_src=pdf-body
https://www.benchchem.com/product/b15586069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Scheduling Pickup: Once the waste container is full, or if the accumulation time limit set by
your institution is reached, contact your EHS department to schedule a waste pickup.

o Documentation: Complete any required waste disposal forms or manifests as per your
institutional procedures.

Logical Workflow for Chemical Disposal

The following diagram illustrates the decision-making process for the proper disposal of any
laboratory chemical, including L82-G17.
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Caption: Logical workflow for determining the proper disposal procedure for a laboratory
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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